Cas no 201030-91-3 (1-Propanone,1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-methyl-)

• Product Name: 1-Propanone,1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-methyl-
• CAS No: 201030-91-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 1391530
• Update Time: 2024-08-15

1-Propanone,1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-methyl-
• 1-Propanone, 1-(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)-2-methyl-

• Inchi： 1S/C14H16N2O2/c1-9(2)13(17)12-10(3)15-16(14(12)18)11-7-5-4-6-8-11/h4-9,18H,1-3H3
• InChI Key： XBSCFWHKKJDCER-UHFFFAOYSA-N
• SMILES： C(C1=C(O)N(C2=CC=CC=C2)N=C1C)(=O)C(C)C

Computed Properties

• Exact Mass: 244.12128

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 378.1±37.0 °C(Predicted)
• PSA: 55.12
• pka: 6.99±0.50(Predicted)